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Compound of Interest

Compound Name: Azido-PEG8-NHBoc

Cat. No.: B11827444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the heterobifunctional linker, Azido-
PEG8-NHBoc. It details its chemical structure, physicochemical properties, and key

applications in bioconjugation, click chemistry, and Proteolysis Targeting Chimera (PROTAC)

development. This document is intended to serve as a valuable resource for researchers

utilizing this versatile chemical tool.

Core Chemical Identity and Properties
Azido-PEG8-NHBoc, systematically named 1-(tert-butoxycarbonylamino)-23-azido-

3,6,9,12,15,18,21-heptaoxatricosane, is a polyethylene glycol (PEG) based linker molecule. It

possesses two distinct functional groups at its termini: an azide group (N₃) and a tert-

butyloxycarbonyl (Boc) protected primary amine. This bifunctional nature allows for sequential

and orthogonal conjugation strategies.

The structure of Azido-PEG8-NHBoc is characterized by an eight-unit PEG chain, which

imparts hydrophilicity and flexibility to the molecule. The terminal azide group is a key

functional handle for "click chemistry" reactions, while the Boc-protected amine provides a

latent primary amine that can be deprotected under acidic conditions for subsequent

conjugation.
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Linker Modification and Conjugation
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Azido-PEG8-NHBoc
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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